![molecular formula C14H10O4 B1474048 6-Methoxydibenzo[b,d]furan-2-carboxylic acid CAS No. 927802-44-6](/img/structure/B1474048.png)
6-Methoxydibenzo[b,d]furan-2-carboxylic acid
Overview
Description
6-Methoxydibenzo[b,d]furan-2-carboxylic acid is a chemical compound with the molecular formula C10H8O4 . It is a solid substance and its IUPAC name is 6-methoxy-1-benzofuran-2-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H8O4/c1-13-7-3-2-6-4-9 (10 (11)12)14-8 (6)5-7/h2-5H,1H3, (H,11,12) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 192.17 . The compound should be stored sealed in a dry environment at 2-8°C .Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements associated with the compound include H302, H315, H319, H332, and H335 . Precautionary statements include P261, P280, P305+P351+P338 . For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS) .
Future Directions
While specific future directions for 6-Methoxydibenzo[b,d]furan-2-carboxylic acid are not available in the retrieved data, the study of furan platform chemicals is a growing field . These chemicals can be synthesized from biomass, suggesting a sustainable and eco-friendly path for the production of a wide range of compounds . This could potentially include this compound.
Properties
IUPAC Name |
6-methoxydibenzofuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O4/c1-17-12-4-2-3-9-10-7-8(14(15)16)5-6-11(10)18-13(9)12/h2-7H,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUTGONDOCNYQLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC3=C2C=C(C=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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